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O-Methylserine is an alpha-amino acid that exists in two stereoisomeric forms, L-O-
Methylserine and D-O-Methylserine, as well as a racemic mixture, DL-O-Methylserine.[1]
While not incorporated into proteins during translation, this molecule serves as a crucial
building block and intermediate in various synthetic and biological contexts.

Its primary significance lies in its role as a versatile pharmaceutical intermediate.[2] Specifically,
O-Methylserine is a key precursor in the synthesis of D-serine transporter inhibitors, which are
investigated for the treatment of visual system disorders.[2][3] Furthermore, O-Methyl-L-serine
is a natural building block in the biosynthesis of potent antitumor antibiotics, such as those in
the pyrrolo[4][5]benzodiazepine (PBD) family.[4] This dual utility in both natural product
biosynthesis and targeted drug development makes a thorough understanding of its properties
and synthesis essential for advancing therapeutic research.

Chemical Structure and Physicochemical Properties

The fundamental structure of O-Methylserine consists of a central alpha-carbon bonded to an
amino group, a carboxyl group, a hydrogen atom, and a methoxyethyl side chain (-CH20CHs).
This structure gives it the IUPAC name 2-amino-3-methoxypropanoic acid.[1][6]
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The presence of the methyl ether in the side chain, replacing the hydroxyl group of serine,
significantly alters its properties. It removes the hydrogen-bond donating capability of the side
chain and introduces a degree of lipophilicity, which can influence molecular interactions and
metabolic stability.

Table 1: Physicochemical Properties of O-Methylserine

Property Value Source(s)
Molecular Formula CaH9NOs3 [51[71[8]
Molecular Weight 119.12 g/mol [51[71I8]
CAS Number 19794-53-7 (DL-form) [11[31[7]
Appearance White to off-white powder or GBI
crystal
pKa (Acidic) ~2.10-2.21 [319]
pKa (Basic) ~8.82 [9]
Boiling Point 260.6 £ 30.0 °C (Predicted) [31[6]
Density 1.195 + 0.06 g/cm? (Predicted) [3][6]
SMILES COCC(N)C(0)=0 [71[8]
InChiKey KNTFCRCCPLEUQZ- (7

UHFFFAOYSA-N (racemic)

Structural Visualization

The chemical structure of O-Methylserine is depicted below.
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Caption: 2D chemical structure of O-Methylserine.

Synthesis of O-Methylserine

O-Methylserine is not readily available from natural sources and must be prepared
synthetically. Methodologies range from classical organic synthesis routes to chemoenzymatic
approaches that offer high stereoselectivity.[10]

Chemical Synthesis of DL-O-Methylserine and Chiral
Resolution

A common and scalable method involves a multi-step chemical synthesis starting from readily
available materials like methyl acrylate, followed by a chiral resolution to isolate the desired
stereoisomer (e.g., O-methyl-D-serine).[11] The causality behind this pathway is the strategic
introduction of functional groups: bromination of the acrylate double bond, followed by
methoxylation and amination to build the amino acid backbone. The final resolution step is
critical for pharmaceutical applications where single enantiomers are required.
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The general workflow is outlined below.
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Caption: General workflow for the chemical synthesis and resolution of O-Methylserine.

Experimental Protocol: Synthesis of O-Methyl-DL-Serine

This protocol is adapted from the methodology described in patent CN105949074A.[11] Itis a
self-validating system where the progression of the reaction can be monitored at each stage
through standard analytical techniques like TLC or NMR.

Materials:

e Methyl acrylate

e Bromine

e Methanol

e Sodium methoxide

e Ammonia solution (Ammonium hydroxide)

e Reaction flask with dropping funnel and condenser
« Distillation apparatus

Procedure:

» Bromination: Add methyl acrylate to the reaction flask. Raise the temperature to
approximately 55°C and slowly add bromine dropwise. Maintain the reaction for 1 hour to
ensure the addition reaction goes to completion.

e Bromine Removal: After the reaction, remove excess bromine via distillation under reduced
pressure. This step is crucial for preventing side reactions in the subsequent steps.

 Alcoholysis (Methoxylation): Add methanol to the residue and cool the mixture to
approximately -17°C. At this low temperature, add sodium methoxide. The cold condition
controls the exothermic reaction. Allow the reaction to proceed for 5.5 hours.
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e Solvent Removal: Following the alcoholysis, remove the methanol by distillation under
reduced pressure.

e Ammonolysis: Add ammonia solution to the reaction mixture and maintain the temperature at
20-25°C for 3 hours. This step introduces the amino group.

» Crystallization: Concentrate the final solution to induce crystallization, yielding O-methyl-DL-
serine as a solid product.

Biological Significance and Applications in Drug
Development

O-Methylserine's utility spans from natural product chemistry to targeted therapeutic design.

e Precursor to Antitumor Antibiotics: O-Methyl-L-serine is a vital precursor in the microbial
biosynthesis of the PBD family of antibiotics, which exhibit potent antitumor properties.[4]
The enzymatic methylation of L-serine to form O-Methyl-L-serine is a critical step catalyzed
by an S-adenosyl-L-methionine (SAM)-dependent methyltransferase.[4] Understanding this
pathway is key for synthetic biology efforts to create novel PBD analogues with enhanced
therapeutic profiles.

 Intermediate for D-serine Transporter Inhibitors: In pharmaceutical synthesis, DL-O-
Methylserine is a cornerstone for creating inhibitors of the D-serine transporter.[2][3] D-
serine is a co-agonist at NMDA receptors in the central nervous system, and modulating its
levels via transporter inhibition is a therapeutic strategy for various neurological and visual
system disorders. O-Methyl-D-serine is specifically noted as an intermediate in the synthesis
of Lacosamide, a drug used to treat epilepsy.[11]

e Research Tool: As a modified amino acid, O-Methylserine can be used as a research tool to
probe enzymatic mechanisms. For example, its derivatives have been used to study
enzymes like serine dehydratase.[7][12]

Analytical Characterization

Confirming the identity and purity of synthesized O-Methylserine requires standard
spectroscopic techniques.[13][14] While actual spectra are instrument- and condition-
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dependent, the expected features can be predicted based on the molecule's structure.
e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum is expected to show distinct signals: a singlet around
3.3 ppm for the three protons of the methoxy (-OCHs) group, multiplets for the two
diastereotopic protons of the (3-carbon (-CHz-), and a multiplet for the a-carbon proton (-
CH-). The exact chemical shifts and splitting patterns provide definitive structural
confirmation.[15]

o 183C NMR: The carbon NMR spectrum should display four distinct signals corresponding to
the carboxyl carbon, the a-carbon, the B-carbon, and the methyl carbon.

e Infrared (IR) Spectroscopy: The IR spectrum will be characterized by broad absorptions in
the 2500-3300 cm~1 region, typical for the O-H stretch of the carboxylic acid and N-H
stretches of the amino group. A strong absorption will appear around 1700-1750 cm~* for the
C=0 stretch of the carboxyl group, and C-O stretching for the ether will be visible in the
fingerprint region (around 1000-1200 cm~1).[13]

e Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the
compound. The molecular ion peak (M+) would be expected at m/z 119.12. Analysis of
fragmentation patterns can further corroborate the structure, with potential fragments
corresponding to the loss of the carboxyl group or cleavage of the side chain.[16][17]

Safety and Handling

O-Methylserine is classified as an irritant.[1][5] It is known to cause skin and serious eye
irritation, and may cause respiratory irritation.[1][5]

o Personal Protective Equipment (PPE): Appropriate PPE, including safety glasses
(eyeshields), gloves, and a lab coat, should be worn at all times when handling the
compound. For handling the powder, a type N95 (US) respirator may be necessary to avoid
inhalation.[7]

o Storage: It should be stored in a dark place under an inert atmosphere at room temperature.

[3]
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» Spill and First Aid: In case of contact, rinse the affected area thoroughly with water. If
inhaled, move to fresh air. If swallowed, rinse the mouth and drink water. In all cases of
significant exposure or if feeling unwell, seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.youtube.com/watch?v=QSztChmDY44
https://www.youtube.com/watch?v=uLaeNOpBN5g
https://www.benchchem.com/product/b3415670/docs#introduction-the-significance-of-o-methylserine
https://www.benchchem.com/product/b3415670/docs#introduction-the-significance-of-o-methylserine
https://www.benchchem.com/product/b3415670/docs#introduction-the-significance-of-o-methylserine
https://www.benchchem.com/product/b3415670/docs#introduction-the-significance-of-o-methylserine
https://www.benchchem.com/product/b3415670?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3415670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

